Cas no 2580089-95-6 (rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate)

• Product Name: rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate
• CAS No: 2580089-95-6
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5657656
• PubChem ID: 165886513
• Update Time: 2025-06-10

rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580089-95-6
• rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate
• EN300-27731842

• Inchi： 1S/C7H11F2NO2/c1-12-6(11)4-2-7(8,9)3-5(4)10/h4-5H,2-3,10H2,1H3/t4-,5-/m1/s1
• InChI Key： CYCOOFZHSAEYPI-RFZPGFLSSA-N
• SMILES： FC1(C[C@H]([C@H](C(=O)OC)C1)N)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate

Research Brief on rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate (CAS: 2580089-95-6)

The compound rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate (CAS: 2580089-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate, particularly the presence of difluorinated cyclopentane rings, which are known to enhance metabolic stability and bioavailability. Researchers have successfully synthesized this compound using asymmetric catalytic methods, achieving high enantiomeric purity. The synthetic route involves key steps such as fluorination and chiral resolution, which have been optimized to improve yield and scalability.

In terms of biological activity, preliminary in vitro studies have demonstrated that rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its binding mode and selectivity profile.

Additionally, this compound has been explored as a building block for the synthesis of novel peptide mimetics. Its rigid cyclopentane scaffold and fluorine substituents make it an attractive candidate for modulating peptide conformation and enhancing interactions with biological targets. Recent work has incorporated this moiety into peptidomimetic designs aimed at targeting G-protein-coupled receptors (GPCRs), with encouraging results in early-stage assays.

Despite these advancements, challenges remain in the optimization of rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate for clinical applications. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, rac-methyl (1R,2R)-2-amino-4,4-difluorocyclopentane-1-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant continued investigation, particularly in the context of inflammatory diseases and peptide-based therapeutics. Future research should focus on refining synthetic methodologies, expanding biological evaluations, and exploring its potential in combination therapies.